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Compound of Interest

Compound Name: MC70

Cat. No.: B15569671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ATP-binding cassette subfamily G member 2

(ABCG2) inhibitor, MC70, against other well-characterized inhibitors. The objective is to assess

the specificity of MC70 by comparing its inhibitory potency against ABCG2 with its effects on

other key multidrug resistance transporters, ABCB1 (P-glycoprotein or P-gp) and ABCC1

(multidrug resistance-associated protein 1 or MRP1). Experimental data for MC70 is compared

with that of Ko143 and Fumitremorgin C (FTC), two widely studied ABCG2 inhibitors.

Comparative Analysis of Inhibitor Potency
The inhibitory activity of MC70, Ko143, and Fumitremorgin C against ABCG2, ABCB1, and

ABCC1 is summarized in the table below. The data, presented as IC50 or EC50 values, has

been compiled from various in vitro studies. Lower values indicate higher potency.
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Inhibitor Target Transporter IC50/EC50 (µM) Comments

MC70 ABCG2 (BCRP) 73

Activity measured in

MDCK cells via

rhodamine-123 efflux

assay.[1]

ABCB1 (P-gp) 0.69 Potent inhibitor.[1]

ABCC1 (MRP1) 9.3 Moderate inhibitor.[1]

Ko143 ABCG2 (BCRP) 0.0097 (IC50)

Highly potent inhibitor,

derived from

Fumitremorgin C.[2][3]

ABCB1 (P-gp) >5.5 (EC90)

Reported to have over

200-fold selectivity for

ABCG2 over P-gp at

lower concentrations,

but can inhibit at

higher concentrations.

ABCC1 (MRP1) >8 (EC90)
High selectivity for

ABCG2 over MRP1.

Fumitremorgin C

(FTC)
ABCG2 (BCRP) ~1

Potent and selective

inhibitor, but with

noted neurotoxicity.

ABCB1 (P-gp) Inactive

Generally considered

specific for ABCG2

and does not

significantly inhibit P-

gp.

ABCC1 (MRP1) Inactive

Generally considered

specific for ABCG2

and does not

significantly inhibit

MRP1.
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Note: IC50/EC50 values can vary depending on the experimental system, cell line, and

substrate used. The data presented here is for comparative purposes.

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental procedures discussed, the following

diagrams have been generated using the DOT language.
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Mechanism of ABCG2-Mediated Drug Efflux and Inhibition
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Workflow for Assessing ABCG2 Inhibitor Specificity

Start: Candidate Inhibitor (e.g., MC70)

Primary Screen:
ABCG2 Inhibition Assay

(e.g., Hoechst 33342 Efflux)

Secondary Screen:
ABCB1 (P-gp) Inhibition Assay

Secondary Screen:
ABCC1 (MRP1) Inhibition Assay

Data Analysis:
Calculate IC50/EC50 Values

Conclusion:
Assess Specificity Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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